1-(4-chlorobenzyl)-4-(4-methylcyclohexyl)piperazine
Overview
Description
1-(4-chlorobenzyl)-4-(4-methylcyclohexyl)piperazine, also known as MeOPP, is a piperazine derivative that has gained attention in the scientific community due to its potential applications in research. MeOPP is a psychoactive compound that acts on the central nervous system and has been found to exhibit some unique properties that make it an attractive candidate for research purposes.
Mechanism of Action
1-(4-chlorobenzyl)-4-(4-methylcyclohexyl)piperazine acts as a dopamine reuptake inhibitor, which means that it prevents dopamine from being taken up by neurons, leading to an increase in dopamine levels in the brain. This mechanism of action is similar to that of other psychoactive compounds such as cocaine and amphetamines.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, including the stimulation of dopamine release in the brain, which can lead to increased feelings of pleasure and euphoria. This compound has also been found to have some potential neuroprotective effects, which may have implications for the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
1-(4-chlorobenzyl)-4-(4-methylcyclohexyl)piperazine has some advantages as a research tool, including its ability to selectively target dopamine receptors in the brain and its potential neuroprotective effects. However, there are also some limitations to its use, including its psychoactive properties and the potential for abuse.
Future Directions
There are several future directions for research on 1-(4-chlorobenzyl)-4-(4-methylcyclohexyl)piperazine, including further studies on its mechanism of action and its potential therapeutic applications. This compound may have implications for the treatment of neurological disorders such as Parkinson's disease and depression, and further research in these areas is warranted. Additionally, studies on the potential side effects of this compound and its long-term effects on the brain are needed to fully understand its safety and efficacy as a research tool.
Scientific Research Applications
1-(4-chlorobenzyl)-4-(4-methylcyclohexyl)piperazine has been used in various scientific studies, including research on the effects of psychoactive compounds on the central nervous system. This compound has been found to exhibit some unique properties, including its ability to increase dopamine release in the brain, which may have implications for the treatment of certain neurological disorders.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-4-(4-methylcyclohexyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27ClN2/c1-15-2-8-18(9-3-15)21-12-10-20(11-13-21)14-16-4-6-17(19)7-5-16/h4-7,15,18H,2-3,8-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSGYWSGRDBRKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N2CCN(CC2)CC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.